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Compound of Interest

Compound Name: Thulium(lll) bromide xhydrate

Cat. No.: B1497048

CAS Number: 226419-26-7 Formula: TmBr3[1][2][3] - xH20 (Typically x=6)

Part 1: Strategic Abstract

Thulium(lll) bromide hydrate acts as a critical intermediate in the high-purity synthesis of
lanthanide-doped optical materials. While thulium oxide (

) is the primary commercial source of the element, it is chemically inert and insoluble in most
organic media. The bromide hydrate serves as a reactive gateway, offering high solubility in
water and polar organic solvents (ethanol, THF), enabling the precise solution-phase doping
required for:

» High-Efficiency Discharge Lamps: Mercury-free metal halide lamps requiring precise color
rendering.

» Halide Glasses: Low-phonon-energy hosts for mid-infrared fiber lasers.

» Nanomaterial Synthesis: A halide precursor for colloidal synthesis of luminescent
nanocrystals where chloride contamination must be avoided.

This guide details the synthesis, characterization, and handling of TmBrs - xH20, focusing on
preventing the hydrolysis-induced formation of oxybromides (

), a common contaminant that degrades optical performance.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1497048?utm_src=pdf-interest
https://www.eforu-chemical.com/bromine-br/19271.html
https://www.eforu-chemical.com/bromine-br/thulium(iii)-bromide-hydrate-cas-:-226419-26-7.html
https://www.americanelements.com/thulium-iii-bromide-hydrate-226419-26-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Part 2: Physicochemical Profile

Property Specification Notes

White to pale gray crystalline Hygroscopic; deliquesces in
Appearance ] o

solid humid air.

Hydrate MW varies with 'x';
408.65 g/mol (Anhydrous

Molecular Weight ) typically ~516.7 g/mol for
basis)
hexahydrate.
Solubility High (Water, Ethanol, THF) Exothermic dissolution.

Hydrate melts/dissolves in own
Melting Point 952°C (Anhydrous) waters ~100°C; decomposes
before true melting.

Hexagonal (UCls type) / Coordination number typically
Crystal Structure o ]
Monoclinic (Hydrate) 8 or 9 in hydrated sphere.

. . . Hydrolyzes to TmOBr upon
Stability Moisture Sensitive S
heating in air.

Part 3: Synthesis & Purification Protocol
Core Principle: Acid Digestion & Controlled
Crystallization

The synthesis converts the refractory oxide into the soluble bromide. The critical quality
attribute (CQA) is the pH balance during evaporation. If the solution becomes too acidic,
excess HBr is trapped; if too neutral during heating, hydrolysis occurs.

Step-by-Step Methodology
Reagents:
e Thulium(lll) Oxide (

), 99.99% (REO).

e Hydrobromic Acid (HBr), 48% ACS Reagent Grade.
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e Deionized Water (18.2 MQ-cm).

Workflow:

e Slurry Formation:
o Suspend 5.0 g of

in 20 mL of DI water in a round-bottom flask.

o Why: Direct addition of acid to dry oxide can be too vigorous; water moderates the
exotherm.

e Acid Digestion:
o Slowly add 48% HBr (approx. 20 mL, slight stoichiometric excess) while stirring.
o Heat to 80°C. The slurry will clarify to a clear, slightly yellow solution.
o Reaction:
e pH Adjustment (The Critical Step):
o Once clear, check pH. It should be highly acidic (<1).

o Validation: If unreacted oxide remains, add HBr dropwise. If fully clear, evaporate until
volume reduces by 50%.

o Crystallization:
o Cool the solution slowly to room temperature, then to 4°C.
o Crystalline TmBrs[1][4] - xH20 will precipitate.

o Alternative: For higher yield, rotary evaporate to a wet paste, but do not dry completely on
the rotovap to avoid oxybromide formation.

¢ Isolation:
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o Filter crystals under inert atmosphere (Argon) or rapid vacuum filtration.
o Dry in a vacuum desiccator over

at room temperature. Do not heat.

Visualization: Synthesis Pathway
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Caption: Logic flow for converting inert oxide to reactive bromide hydrate, highlighting the
critical risk of hydrolysis (red path).

Part 4: Applications in Drug Development &
Photonics

While Thulium is widely known for surgical lasers (Tm:YAG), the bromide salt plays a distinct
role in materials engineering for medical devices and diagnostics.

Precursor for Medical Imaging Nanoparticles

Lanthanide-doped Upconversion Nanoparticles (UCNPs) are used for deep-tissue bio-imaging.
TmBrs is a precursor for synthesizing bromide-based host lattices (e.g.,

or doping into
perovskites).

e Mechanism: Tm3* ions absorb 980 nm NIR light (tissue transparent) and emit high-energy
blue/UV photons.

 Utility: This "anti-Stokes" shift allows background-free imaging of tumors.
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Mercury-Free Discharge Lamps

In pharmaceutical manufacturing environments requiring high color rendering index (CRI)
lighting without toxic mercury, TmBrs is doped into metal halide lamps.

¢ Spectral Output: Tm3* provides strong emission lines in the blue region, balancing the

spectrum of other halides.

Halide Glass Fiber Lasers

TmBrs is a component in ZBLAN and other heavy-metal fluoride/bromide glasses used for mid-
IR fibers.

+ Medical Relevance: These fibers deliver the 2-micron laser energy used in laser lithotripsy
(kidney stone destruction) and BPH (prostate) surgery.

Visualization: The Thulium Value Chain
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Caption: Mapping the utility of TmBr3 from chemical precursor to medical and industrial end-

use applications.

Part 5: Handling, Stability & Safety (E-E-A-T)
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Authoritative Warning: Lanthanide halides are notoriously hygroscopic. Improper handling
leads to "muddy” products that are chemically undefined mixtures of hydrate and oxybromide.

Storage Protocol

e Primary Container: Glass or polypropylene with a Teflon-lined cap.

e Environment: Store inside a desiccator or glovebox (

ppm
).

o Shelf Life: 12 months if seal is unbroken. 24 hours if exposed to ambient air.

Dehydration (If Anhydrous is Required)

Researchers often attempt to dry the hydrate in an oven, which fails.
e The Problem: Heating

in air causes:

e The Solution: Dehydration must occur under a stream of reactive HBr gas or with Ammonium
Bromide (

):
o Mix TmBrs hydrate with

(1:2 molar ratio).

o Heat in vacuum.

prevents hydrolysis and sublimes away, leaving pure anhydrous

Safety Data (GHS)

 Signal Word: Warning
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e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
o PPE: Nitrile gloves, safety goggles, and fume hood (due to potential HBr off-gassing).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Thulium(lll) Bromide Hydrate: Technical Guide &
Application Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1497048#thulium-iii-bromide-hydrate-cas-number-
226419-26-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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